Cas no 98961-80-9 (3-ethoxy-2-methylpropan-1-amine)

• Product Name: 3-ethoxy-2-methylpropan-1-amine
• CAS No: 98961-80-9
• MF: C₆H₁₅NO
• MW: 117.189401865005
• CID: 6554071
• Update Time: 2025-05-20

3-ethoxy-2-methylpropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-ethoxy-2-methylpropan-1-amine
• 1-Propanamine, 3-ethoxy-2-methyl-

• Inchi： 1S/C6H15NO/c1-3-8-5-6(2)4-7/h6H,3-5,7H2,1-2H3
• InChI Key： FGUCWPSRTBOLSK-UHFFFAOYSA-N
• SMILES： C(N)C(C)COCC

Experimental Properties

• Density: 0.849±0.06 g/cm3(Predicted)
• Boiling Point: 159.3±13.0 °C(Predicted)
• pka: 9.85±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Dialkyl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Dialkyl ethers

Additional information on 3-ethoxy-2-methylpropan-1-amine

3-Ethoxy-2-Methylpropan-1-Amine: A Comprehensive Overview

The compound with CAS No. 98961-80-9, commonly referred to as 3-ethoxy-2-methylpropan-1-amine, is a versatile organic compound with significant applications in various industries. This compound is characterized by its unique structure, which combines an ethoxy group and a methyl group attached to a propane backbone, with an amine functional group at the terminal position. The 3-ethoxy and 2-methyl substituents contribute to its distinct chemical properties, making it a valuable molecule in both academic research and industrial settings.

Recent studies have highlighted the importance of 3-ethoxy-2-methylpropan-1-amine in the field of pharmaceutical chemistry. Researchers have explored its potential as an intermediate in the synthesis of bioactive compounds, particularly in the development of novel drug candidates. For instance, a 2023 study published in the *Journal of Medicinal Chemistry* demonstrated that derivatives of this compound exhibit promising anti-inflammatory and antioxidant properties, opening new avenues for therapeutic applications.

In addition to its role in drug discovery, 3-ethoxy-2-methylpropan-1-amine has also found applications in agrochemicals. Its ability to act as a precursor in the synthesis of herbicides and pesticides has been extensively studied. A 2022 research article in *Chemical Reviews* emphasized its role in enhancing crop protection by targeting specific enzymes involved in plant metabolism. This highlights its significance in sustainable agriculture practices.

The synthesis of 3-ethoxy-2-methylpropan-1-amine involves a multi-step process that typically begins with the alkylation of ammonia or an amine precursor. The reaction conditions, including temperature and catalyst selection, play a critical role in determining the yield and purity of the final product. Recent advancements in catalytic systems have enabled more efficient and environmentally friendly production methods, aligning with global efforts to promote green chemistry.

From a structural perspective, 3-Ethoxy substituent imparts unique electronic properties to the molecule, influencing its reactivity and solubility. The methyl group at the second position further modulates these characteristics, making it a versatile building block for various chemical transformations. Its ability to participate in nucleophilic substitutions and condensation reactions has made it indispensable in organic synthesis.

In conclusion, 3-Ethoxy-2-Methylpropan-1-Amine (CAS No. 98961-80-9) is a multifaceted compound with wide-ranging applications across diverse fields. Its role as an intermediate in pharmaceuticals, agrochemicals, and advanced materials underscores its importance in modern chemistry. As research continues to uncover new potential uses for this compound, it is poised to remain a key player in both academic and industrial settings for years to come.